Cas no 922838-68-4 (2-(ethylsulfanyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2-(ethylsulfanyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 922838-68-4
• MF: C₂₀H₂₀N₂O₂S₂
• MW: 384.515002250671
• CID: 5497220
• Update Time: 2025-06-26

2-(ethylsulfanyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethylsulfanyl-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide
• 2-(ethylsulfanyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C20H20N2O2S2/c1-4-25-18-8-6-5-7-15(18)19(23)22-20-21-16(12-26-20)14-9-10-17(24-3)13(2)11-14/h5-12H,4H2,1-3H3,(H,21,22,23)
• InChI Key： YSODEMLMMBOTCZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C(C)=C2)=CS1)(=O)C1=CC=CC=C1SCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-(ethylsulfanyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 2-(ethylsulfanyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 922838-68-4)

2-(ethylsulfanyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 922838-68-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a thiazole ring, a benzamide moiety, and an ethylsulfanyl group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in drug discovery and precision medicine.

The molecular structure of CAS No. 922838-68-4 combines aromatic and heterocyclic elements, which are critical for interactions with biological targets. Its 4-methoxy-3-methylphenyl group enhances lipophilicity, potentially improving membrane permeability—a key factor in drug development. Recent studies highlight its relevance in addressing drug-resistant pathogens and chronic inflammatory conditions, topics frequently searched in academic and industrial databases. The compound’s thiazole core is also linked to antioxidant and antimicrobial activities, further broadening its utility.

In synthetic chemistry, 922838-68-4 serves as an intermediate for designing more complex molecules. Its ethylsulfanyl side chain offers a reactive site for further modifications, enabling the creation of derivatives with tailored properties. This adaptability resonates with the growing demand for customizable chemical building blocks in high-throughput screening and combinatorial chemistry. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize such compounds to optimize efficacy and reduce side effects.

From an industrial perspective, the scalability of 2-(ethylsulfanyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide synthesis is a hot topic. Companies are investing in green chemistry approaches to minimize waste and energy consumption during production. Searches for sustainable synthetic routes and catalytic innovations reflect this shift. Additionally, the compound’s stability under various pH conditions makes it a candidate for formulation development, particularly in oral or topical delivery systems.

Regulatory and safety profiles of CAS No. 922838-68-4 are also under scrutiny. While not classified as hazardous, thorough toxicological assessments are essential for its adoption in consumer-facing products. This aligns with public interest in chemical safety and transparent ingredient labeling, as seen in trending queries about clean chemistry and bio-based alternatives. Researchers emphasize the need for eco-toxicity studies to ensure environmental compatibility.

In summary, 2-(ethylsulfanyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylbenzamide represents a multifaceted compound with promising applications across life sciences. Its structural ingenuity and adaptability position it at the forefront of innovative therapeutic development and material science. As interest grows in personalized medicine and sustainable chemistry, this compound is poised to play a pivotal role in addressing contemporary scientific challenges.